3-(2-Chloro-6-methylphenyl)-1,1-dimethylurea
Description
3-(2-Chloro-6-methylphenyl)-1,1-dimethylurea, commonly known as Diuron, is a herbicide that is widely used in agriculture to control weeds. It was first introduced in the market in 1957 and has since become one of the most commonly used herbicides globally. Diuron is a white crystalline powder that is insoluble in water and has a melting point of 158-160 °C. Its chemical formula is C9H12ClN3O.
Safety and Hazards
The safety and hazards of a compound are determined by its physical, chemical, and toxicological properties. “2-Chloro-6-Methylphenyl Isocyanate”, a related compound, is considered hazardous. It causes skin irritation, serious eye irritation, and may cause respiratory irritation. It is fatal if inhaled and may cause allergy or asthma symptoms or breathing difficulties if inhaled .
properties
IUPAC Name |
3-(2-chloro-6-methylphenyl)-1,1-dimethylurea |
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InChI |
InChI=1S/C10H13ClN2O/c1-7-5-4-6-8(11)9(7)12-10(14)13(2)3/h4-6H,1-3H3,(H,12,14) |
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| Source | PubChem | |
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InChI Key |
JFJBZGMKDGUYOW-UHFFFAOYSA-N |
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| Source | PubChem | |
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Canonical SMILES |
CC1=C(C(=CC=C1)Cl)NC(=O)N(C)C |
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| Source | PubChem | |
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Molecular Formula |
C10H13ClN2O |
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| Source | PubChem | |
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DSSTOX Substance ID |
DTXSID90338905 |
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| Record name | 3-(2-chloro-6-methylphenyl)-1,1-dimethylurea | |
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Molecular Weight |
212.67 g/mol |
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| Source | PubChem | |
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CAS RN |
15441-90-4 |
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| Record name | 3-(2-chloro-6-methylphenyl)-1,1-dimethylurea | |
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